Cas no 2680677-76-1 (3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbenzoic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbenzoic acid
• CAS No: 2680677-76-1
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5632989
• PubChem ID: 165926131
• Update Time: 2025-10-28

3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680677-76-1
• 3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]benzoic acid
• EN300-28290444
• 3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbenzoic acid

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)13(21)18-6-2-5-11(8-18)9-3-1-4-10(7-9)12(19)20/h1,3-4,7,11H,2,5-6,8H2,(H,19,20)
• InChI Key： NEOJSYBTJPWNFK-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C2C=CC=C(C(=O)O)C=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbenzoic acid

3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid: A Comprehensive Overview

3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid, identified by the CAS number 2680677-76-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a piperidine ring with a trifluoroacetyl group and a benzoic acid moiety, creating a structure that exhibits interesting chemical reactivity and biological activity.

The synthesis of 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the trifluoroacetyl group is achieved through acylation reactions, while the benzoic acid moiety is incorporated via coupling reactions or other suitable methods. Recent advancements in catalytic techniques and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

Recent studies have highlighted the potential of 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid as a precursor for bioactive molecules. Its structure allows for various functional group transformations, making it a versatile building block in medicinal chemistry. For instance, researchers have explored its use in the development of inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

The pharmacological properties of this compound are closely tied to its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that derivatives of 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid can interact with G-protein coupled receptors (GPCRs), suggesting potential applications in the treatment of conditions such as hypertension and chronic pain. Furthermore, its trifluoroacetyl group contributes to enhanced stability and bioavailability, which are critical factors in drug design.

In terms of structural analysis, the piperidine ring in 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid provides rigidity to the molecule, while the trifluoroacetyl group introduces electron-withdrawing effects that influence its reactivity. These features make it an attractive candidate for further exploration in medicinal chemistry programs. Recent computational studies have also provided insights into its binding affinity with various protein targets, further underscoring its potential therapeutic value.

The development of efficient synthetic routes for 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid has been a focus of recent research efforts. Novel catalysts and reaction conditions have been identified that improve yields and reduce reaction times. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

In conclusion, 3-1-(2,2,2-Trifluoroacetyl)Piperidin-3-Ylbenzoic Acid, CAS number 2680677-76-1, represents a promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and favorable pharmacological properties position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.